Cas no 865412-31-3 (<br>5-(4-Isopropyl-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-3-carbo nyl chloride)

• Product Name: <br>5-(4-Isopropyl-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-3-carbo nyl chloride
• CAS No: 865412-31-3
• MF: C₁₇H₁₃ClF₃N₃O
• MW: 367.752833127975
• MDL: MFCD04967296
• CID: 3058256
• PubChem ID: 7017142
• Update Time: 2025-06-07

<br>5-(4-Isopropyl-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-3-carbo nyl chloride Chemical and Physical Properties

Names and Identifiers

• <br>5-(4-Isopropyl-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-3-carbo nyl chloride
• EN300-228986
• CS-0273831
• AKOS000305874
• BBL039767
• 5-(4-propan-2-ylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• 5-(4-Isopropyl-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-3-carbonyl chloride
• 5-[4-(propan-2-yl)phenyl]-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• 5-(4-isopropyl-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• STK349290
• 5-(4-Isopropylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonylchloride
• 865412-31-3
• 5-(4-Isopropylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride

• MDL： MFCD04967296
• Inchi： 1S/C17H13ClF3N3O/c1-9(2)10-3-5-11(6-4-10)13-7-14(17(19,20)21)24-16(23-13)12(8-22-24)15(18)25/h3-9H,1-2H3
• InChI Key： WBXFOTFYNIZSHS-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN2C=1N=C(C=C2C(F)(F)F)C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 367.0699242Da
• Monoisotopic Mass: 367.0699242Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on <br>5-(4-Isopropyl-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-3-carbo nyl chloride

Introduction to 5-(4-Isopropyl-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-3-carbonyl chloride (CAS No. 865412-31-3)

Compound CAS No. 865412-31-3, specifically identified as 5-(4-Isopropyl-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-3-carbonyl chloride, represents a significant advancement in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural attributes and promising biological activities, making it a subject of intense research interest in recent years.

The molecular structure of this compound is characterized by a fused heterocyclic system, incorporating both pyrazolo and pyrimidine rings. The presence of a trifluoromethyl group at the 7-position and an isopropyl phenyl substituent at the 4-position of the pyrazolo-pyrimidine core contributes to its distinct chemical properties and biological interactions. These structural features are pivotal in modulating its pharmacokinetic behavior and target specificity, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, the pyrazolo-pyrimidine scaffold has emerged as a particularly versatile and effective framework for designing molecules with diverse biological activities. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety enhances the lipophilicity and metabolic stability of the compound, while the isopropyl phenyl group contributes to its binding affinity towards specific biological targets.

The synthesis of 5-(4-Isopropyl-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-3-carbonyl chloride involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. The carbonyl chloride functionality at the 3-position further enhances the compound's reactivity, allowing for further derivatization and optimization.

Biological activity is a key determinant of a compound's potential as a therapeutic agent. Preliminary studies on CAS No. 865412-31-3 have demonstrated promising results in various in vitro assays. Notably, this compound exhibits significant inhibitory activity against certain enzymes and receptors that are implicated in various pathological conditions. The presence of both the trifluoromethyl and isopropyl phenyl groups appears to synergistically enhance its binding affinity, leading to potent biological effects.

The pharmacological profile of this compound is further supported by computational studies that have been conducted using cutting-edge molecular modeling techniques. These studies have provided valuable insights into the interaction between the compound and its target proteins, helping to elucidate its mechanism of action. Such detailed understanding is crucial for optimizing the compound's efficacy and minimizing potential side effects.

In addition to its enzymatic activity, research has also explored the potential antimicrobial properties of 5-(4-Isopropyl-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-3-carbonyl chloride. Preliminary findings suggest that this compound may exhibit efficacy against certain resistant strains of bacteria, making it a promising candidate for developing novel antibiotics. The unique structural features of this molecule contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The development of new therapeutic agents is often hampered by issues related to drug resistance and toxicity. However, compounds like CAS No. 865412-31-3, with their novel structural motifs and distinct pharmacological profiles, offer hope for overcoming these challenges. Ongoing research aims to further refine the chemical structure to enhance selectivity and reduce potential toxicity while maintaining or improving biological activity.

The regulatory landscape for new drug development is stringent and requires comprehensive data on safety and efficacy before approval can be granted. As such, extensive preclinical studies are necessary to support the clinical development of this compound. These studies will provide critical information on its pharmacokinetics, pharmacodynamics, and safety profile, which are essential for determining its potential as a viable therapeutic option.

The integration of interdisciplinary approaches, combining synthetic chemistry with computational biology and pharmacology, has been instrumental in advancing our understanding of this compound's potential applications. Such collaborative efforts are essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion, CAS No. 865412-31-3, identified as 5-(4-Isopropyl-phenyl)-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-3-carbonyl chloride, represents a significant advancement in pharmaceutical chemistry with promising biological activities that warrant further investigation. Its unique structural features contribute to its potent interactions with various biological targets, making it a valuable candidate for developing new therapeutic agents.